N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-2-chloro-4-fluorobenzamide
• InChI: InChI=1S/C14H10BrClFNO/c15-10-3-1-2-9(6-10)8-18-14(19)12-5-4-11(17)7-13(12)16/h1-7H,8H2,(H,18,19)
• InChI Key: RMZWOHIWPQZFHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CNC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H10BrClFNO
• Molecular Weight: 342.59 g/mol

Description

N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as BB-Cl-amidine and is a small molecule inhibitor of protein arginine deiminase 4 (PAD4). PAD4 is an enzyme that plays a crucial role in the regulation of gene expression and is involved in several diseases, including cancer, rheumatoid arthritis, and multiple sclerosis.

Mechanism of Action

BB-Cl-amidine works by inhibiting the activity of N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide, which is an enzyme that catalyzes the conversion of arginine residues in proteins to citrulline. This process is known as citrullination and plays a critical role in the regulation of gene expression. By inhibiting the activity of N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide, BB-Cl-amidine can prevent the aberrant citrullination of proteins, which is known to contribute to the development and progression of various diseases.
Biochemical and Physiological Effects:
BB-Cl-amidine has been shown to have several biochemical and physiological effects, including the inhibition of N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide activity, the reduction of inflammatory cytokines, and the induction of apoptosis in cancer cells. Additionally, BB-Cl-amidine has been shown to reduce disease severity in animal models of rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of BB-Cl-amidine is its high specificity for N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide, which makes it an ideal tool for studying the role of N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide in disease development and progression. However, one of the limitations of BB-Cl-amidine is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

Several future directions for research on BB-Cl-amidine include the development of more potent and selective N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide inhibitors, the investigation of the role of N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide in other diseases, and the evaluation of the safety and efficacy of BB-Cl-amidine in clinical trials. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the therapeutic effects of BB-Cl-amidine and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

BB-Cl-amidine can be synthesized using several methods, including the reaction of 2-chloro-4-fluorobenzoyl chloride with 3-bromobenzylamine in the presence of a base. The resulting product is then purified using column chromatography to obtain BB-Cl-amidine in high yield and purity.

Scientific Research Applications

BB-Cl-amidine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, rheumatoid arthritis, and multiple sclerosis. Several studies have shown that BB-Cl-amidine can effectively inhibit the activity of N-(3-bromobenzyl)-2-chloro-4-fluorobenzamide, which is known to promote the development and progression of these diseases.